N-[(4-chlorophenyl)methyl]-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[2-(4-ethylphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• InChI: InChI=1S/C22H20ClN5O2/c1-2-15-3-7-17(8-4-15)19-11-20-22(30)27(25-14-28(20)26-19)13-21(29)24-12-16-5-9-18(23)10-6-16/h3-11,14H,2,12-13H2,1H3,(H,24,29)
• InChI Key: OZLSGPVRNTZQOO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN3C=NN(C(=O)C3=C2)CC(=O)NCC4=CC=C(C=C4)Cl
• Molecular Formula: C22H20ClN5O2
• Molecular Weight: 421.9 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a pyrazolo[1,5-d][1,2,4]triazin-5-yl group, which is a type of heterocyclic compound. These types of compounds are often found in pharmaceuticals and dyes.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would be determined using a variety of techniques, including melting point determination, solubility testing, and spectroscopic analysis.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would be how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. For example, some compounds are toxic, while others are flammable.

Future Directions

Future research on this compound would likely involve further exploration of its properties and potential applications. This could include testing its biological activity, optimizing its synthesis, and investigating its mechanism of action.